Cas no 52939-72-7 (Pentanedioic acid,3-ethyl-3-hydroxy-)

• Product Name: Pentanedioic acid,3-ethyl-3-hydroxy-
• CAS No: 52939-72-7
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 369292
• PubChem ID: 208877
• Update Time: 2025-04-19

Pentanedioic acid,3-ethyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3-ethyl-3-hydroxy-
• 3-ethyl-3-hydroxypentanedioic acid
• 3-hydroxy-3-ethylglutaric acid
• 52939-72-7
• DTXSID70200979
• Pentanedioic acid, 3-ethyl-3-hydroxy-
• CHEMBL154522
• SCHEMBL2421001

• Inchi： 1S/C7H12O5/c1-2-7(12,3-5(8)9)4-6(10)11/h12H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： AOKDDUPYCZEHIM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CC

Computed Properties

• Exact Mass: 176.06846
• Monoisotopic Mass: 176.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83